Cas no 927390-60-1 (N,N-Dimethylazetidine-3-carboxamide hydrochloride)

• Product Name: N,N-Dimethylazetidine-3-carboxamide hydrochloride
• CAS No: 927390-60-1
• MF: C₆H₁₃ClN₂O
• MW: 164.633220434189
• MDL: MFCD10565797
• CID: 858991
• PubChem ID: 53308702
• Update Time: 2025-06-08

N,N-Dimethylazetidine-3-carboxamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethylazetidine-3-carboxamide hydrochloride
• N,N-Dimethylazetidine-3-carboxamide HCl
• RVANNEBQEVYYQL-UHFFFAOYSA-N
• HT043
• PB16270
• azetidine-3-carboxylic acid dimethylamide hydrochloride
• azetidine-3-carboxylic acid dimethylamide hydrochloride salt
• N,N-Dimethylazetidine-3-carboxamide--hydrogen chloride (1/1)
• 3-AZETIDINECARBOXAMIDE, N,N-DIMETHYL-, HYDROCHLORIDE (1:1)
• Azetidine-3-carboxylic acid N,N-dimethylamide hydrochloride
• SCHEMBL1713246
• DTXSID30693404
• AKOS015949253
• J-523268
• EN300-2977978
• CS-0048831
• AMY35387
• N,N-Dimethylazetidine-3-carboxamidehydrochloride
• MFCD10565797
• FT-0685244
• SY098653
• N,N-DIMETHYL-3-AZETIDINECARBOXAMIDE HYDROCHLORIDE
• AS-34897
• N,N-dimethylazetidine-3-carboxamide;hydrochloride
• 927390-60-1
• DB-361234

• MDL： MFCD10565797
• Inchi： 1S/C6H12N2O.ClH/c1-8(2)6(9)5-3-7-4-5;/h5,7H,3-4H2,1-2H3;1H
• InChI Key： RVANNEBQEVYYQL-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1CNC1)N(C)C

Computed Properties

• Exact Mass: 164.072
• Monoisotopic Mass: 164.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 118
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.299

Additional information on N,N-Dimethylazetidine-3-carboxamide hydrochloride

Introduction to N,N-Dimethylazetidine-3-carboxamide Hydrochloride (CAS No. 927390-60-1)

N,N-Dimethylazetidine-3-carboxamide hydrochloride, a compound with the chemical formula C₇H₁₂N₂O·HCl, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its unique structural properties, which make it a valuable intermediate in the synthesis of various bioactive molecules. The CAS number 927390-60-1 provides a unique identifier for this chemical, ensuring precise and unambiguous references in scientific literature and industrial applications.

The N,N-Dimethylazetidine-3-carboxamide hydrochloride is synthesized through a series of well-defined chemical reactions that highlight its versatility in organic synthesis. The presence of both amide and hydrochloride functional groups imparts specific reactivity, making it a crucial building block for the development of novel therapeutic agents. Its molecular structure, featuring a five-membered azetidine ring with dimethyl substitution at the nitrogen atoms, contributes to its stability and reactivity profile.

In recent years, the pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities. The N,N-Dimethylazetidine-3-carboxamide hydrochloride is no exception, as it has been explored in various research studies for its potential applications in drug discovery. One of the most notable areas of research involves its use as a precursor in the synthesis of protease inhibitors, which are critical in treating chronic diseases such as HIV and cancer.

Recent advancements in medicinal chemistry have demonstrated the compound's utility in developing small-molecule inhibitors that target specific enzymatic pathways. For instance, studies have shown that derivatives of N,N-Dimethylazetidine-3-carboxamide hydrochloride can modulate the activity of matrix metalloproteinases (MMPs), enzymes implicated in tissue degradation and inflammation. This has opened up new avenues for treating conditions like rheumatoid arthritis and cancer metastasis.

The chemical's solubility profile and stability under various conditions make it an attractive candidate for further pharmaceutical development. Researchers have investigated its behavior in different solvents and at varying temperatures, providing valuable insights into its potential applications in drug formulation. Additionally, its compatibility with various synthetic methodologies enhances its utility as an intermediate in complex molecular constructions.

The CAS number 927390-60-1 serves as a reliable reference point for researchers and manufacturers alike, ensuring consistency in experimental protocols and product specifications. This compound's role in synthetic chemistry extends beyond mere intermediacy; it also contributes to the development of novel synthetic strategies that could revolutionize drug manufacturing processes.

One of the most exciting developments involving N,N-Dimethylazetidine-3-carboxamide hydrochloride is its application in peptidomimetics—a class of molecules designed to mimic peptide sequences while avoiding their limitations. Peptidomimetics are particularly valuable in drug design due to their improved pharmacokinetic properties. The compound's structural features allow for modifications that can enhance binding affinity and selectivity, making it an ideal candidate for generating potent peptidomimetic analogs.

The growing body of research on N,N-Dimethylazetidine-3-carboxamide hydrochloride underscores its importance in modern pharmaceutical chemistry. As scientists continue to uncover new applications for this compound, its significance is likely to grow even further. The integration of computational methods and high-throughput screening techniques has accelerated the discovery process, enabling researchers to explore the full potential of this versatile molecule.

In conclusion, N,N-Dimethylazetidine-3-carboxamide hydrochloride (CAS No. 927390-60-1) represents a cornerstone in pharmaceutical chemistry, offering unique structural and functional attributes that make it indispensable in drug development. Its role as a synthetic intermediate and its potential applications in peptidomimetic design highlight its versatility and importance. As research progresses, this compound will undoubtedly continue to play a pivotal role in advancing therapeutic interventions across multiple disease areas.